2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide

• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C28H26N2O4S/c1-21-9-8-12-23(19-21)29-28(31)26-13-6-7-14-27(26)30(20-22-10-4-3-5-11-22)35(32,33)25-17-15-24(34-2)16-18-25/h3-19H,20H2,1-2H3,(H,29,31)
• InChI Key: QNWSIJSWTITDNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2N(CC3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C28H26N2O4S
• Molecular Weight: 486.6 g/mol

Description

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide, also known as BMS-345541, is a selective inhibitor of the IκB kinase (IKK) enzyme. IKK plays a critical role in the activation of the nuclear factor kappa B (NF-κB) pathway, which is involved in various cellular processes, including inflammation, immunity, and cell survival. The inhibition of IKK by BMS-345541 has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide selectively inhibits the IKK enzyme, which is responsible for the activation of the NF-κB pathway. The NF-κB pathway plays a critical role in various cellular processes, including inflammation, immunity, and cell survival. The inhibition of IKK by 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide blocks the activation of the NF-κB pathway, which leads to reduced inflammation, cytokine production, and cell survival.
Biochemical and Physiological Effects:
2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has been shown to have various biochemical and physiological effects in different cell types. In cancer cells, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide inhibits cell growth and proliferation by inducing apoptosis and cell cycle arrest. In immune cells, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide reduces cytokine production and inflammation by blocking the NF-κB pathway. In neuronal cells, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has several advantages for lab experiments, including its selectivity for the IKK enzyme, its ability to inhibit the NF-κB pathway, and its potential therapeutic applications in various diseases. However, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide also has some limitations, including its low solubility in water, its potential toxicity at high concentrations, and its limited bioavailability in vivo.

Future Directions

There are several future directions for the research and development of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide. One direction is to improve the solubility and bioavailability of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide to enhance its therapeutic efficacy in vivo. Another direction is to investigate the potential of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide in combination with other drugs or therapies for the treatment of various diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide in different cell types and disease models.

Synthesis Methods

The synthesis of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide involves several steps, starting with the reaction between 3-methylbenzamide and benzyl chloride to form the intermediate compound N-benzyl-3-methylbenzamide. This intermediate is then reacted with 4-methoxybenzenesulfonyl chloride to form the corresponding sulfonamide derivative. The final step involves the reaction of the sulfonamide intermediate with 2-aminobenzophenone to form 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide.

Scientific Research Applications

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. In cancer research, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by blocking the NF-κB pathway. In inflammatory diseases, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has been shown to reduce inflammation and cytokine production by inhibiting the NF-κB pathway. In autoimmune disorders, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-(3-methylphenyl)benzamide has been shown to reduce the severity of symptoms by suppressing the immune response.